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Compound of Interest

Compound Name: 5-PAHSA-d31

Cat. No.: B1164184

Get Quote

Part 1: Executive Safety & Logistical Assessment
5-PAHSA-d31 (5-(Palmitoyloxy)stearic acid-d31) is a stable isotope-labeled lipid used primarily

as an internal standard for mass spectrometry. While the lipid itself is generally classified as

non-hazardous under GHS criteria, it is almost exclusively supplied and handled in organic

solvents (e.g., Methyl Acetate, Chloroform, Methanol) which dictate the disposal regulatory

framework.[1]

Critical Directive: Never dispose of 5-PAHSA-d31 or its residues down the drain. Despite its

low toxicity, it is a hydrophobic organic compound that must be managed as chemical waste to

prevent environmental contamination and plumbing blockages.[1]

Chemical Waste Classification
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Component Hazard Class
RCRA Waste Code
(Typical)

5-PAHSA-d31 (Pure) Non-Hazardous Lipid None (if solid)

Methyl Acetate (Carrier) Flammable Liquid D001 (Ignitable), F003

Chloroform (Extraction) Carcinogen / Toxic D022, F002 (Halogenated)

Methanol (Solvent) Flammable / Toxic D001, F003

Part 2: Step-by-Step Disposal Workflows
Pre-Disposal Segregation
Before disposal, you must identify the "Matrix" of your waste.[1] The deuterium label (d31) is

stable and non-radioactive; it requires no radiological precautions.

Solid Waste: Contaminated gloves, paper towels, and dry powders.[1]

Liquid Waste (Halogenated): Solutions containing Chloroform or Dichloromethane (DCM).

Liquid Waste (Non-Halogenated): Solutions in Methanol, Ethanol, or Methyl Acetate only.[1]

Sharps/Glass: Vials, ampoules, and pipettes.[1][2]

Scenario A: Disposal of Liquid Experimental Waste
Most 5-PAHSA-d31 waste is generated during Lipidomics extraction (e.g., Folch or Bligh-Dyer

methods).[1]

Determine Solvent Composition:

If the waste contains any amount of Chloroform or DCM, the entire volume must be

treated as Halogenated Waste.[1]

If the waste contains only alcohols (MeOH, EtOH) or Methyl Acetate, treat as Non-

Halogenated Organic Waste.[1]

Collection:
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Use a High-Density Polyethylene (HDPE) or Amber Glass waste container.

Crucial: Do not use standard polystyrene containers for concentrated lipid solvents as they

may leach or dissolve.[3]

Labeling:

Affix a hazardous waste tag.

List all solvents (e.g., "Chloroform 60%, Methanol 30%, Water 10%, Trace Lipids").[1]

Check "Flammable" and "Toxic" (if Chloroform is present).

Scenario B: Empty Vial Management (RCRA
Compliance)
5-PAHSA-d31 is high-value. Vials should be fully utilized. However, empty vials are strictly

regulated.[1]

Triple Rinse:

Add a small volume of compatible solvent (e.g., Methanol) to the vial.[1]

Vortex for 10 seconds to solubilize residual lipid.

Transfer this rinse to your Liquid Organic Waste container.

Repeat 3 times.

Defacing:

Cross out the label on the vial to indicate it is empty and no longer contains the product.

Glass Disposal:

Place the triple-rinsed vial in the Laboratory Glass waste box (or Sharps container if

broken).
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Note: If the vial cannot be rinsed (e.g., dried residue that won't dissolve), it must be

disposed of as Solid Hazardous Waste in a sealed jar.[1]

Part 3: Visualized Decision Pathways
The following diagram illustrates the decision logic for disposing of 5-PAHSA-d31 in various

experimental states.

Start: Identify 5-PAHSA-d31 Waste

What is the Physical State?

Solid / Dry Residue

Liquid SolutionEmpty Vials / Glassware

Solid Chemical Waste

Contaminated Wipes/Gloves
Contains Halogenated Solvents?

(Chloroform, DCM, etc.)Triple Rinsed?

Halogenated Organic Waste
(Red Can/Tag)

Yes

Non-Halogenated Organic Waste
(Flammable Solvents)

No

Glass Disposal Box

Yes (Clean)No (Residue remains)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of deuterated lipid waste streams.

Part 4: Scientific Rationale & Causality (E-E-A-T)
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Why Triple Rinse? (The P-Listed vs. U-Listed Logic)
While 5-PAHSA is not explicitly P-listed (acutely toxic) by the EPA, the "Triple Rinse" rule (40

CFR § 261.[1]7) is the laboratory standard for defining a container as "RCRA Empty."

Causality: Lipids adhere strongly to borosilicate glass. A single rinse leaves significant

residue. Triple rinsing with an organic solvent ensures <3% residue remains, legally shifting

the classification from "Hazardous Chemical" to "Glass Waste."[1]

Deuterium Stability[3][4]
Fact: The deuterium label (d31) adds 31 mass units but does not alter the chemical reactivity

regarding flammability or corrosivity.

Implication: Do not segregate d31 waste from standard lipid waste unless you are performing

isotope recovery (rare and usually uneconomical). Mixing d31 lipids with non-labeled lipids in

the waste stream is chemically safe.

Solvent Compatibility[1][5]
Protocol: 5-PAHSA-d31 is often supplied in Methyl Acetate.[4][5]

Risk: Methyl Acetate has a flashpoint of -10°C (14°F).

Action: Waste containers must be grounded during transfer to prevent static discharge

ignition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

